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Compound of Interest

Compound Name: Colchicine-d6

Cat. No.: B562006 Get Quote

For researchers, scientists, and drug development professionals utilizing Colchicine-d6,

ensuring the quality and consistency of this stable isotope-labeled internal standard is

paramount for accurate analytical and pharmacokinetic studies. This guide provides an in-

depth overview of reputable suppliers and a detailed breakdown of a typical Certificate of

Analysis (CoA) for Colchicine-d6, complete with experimental protocols and workflow

visualizations.

Reputable Suppliers of Colchicine-d6
Several chemical suppliers specialize in providing high-purity stable isotope-labeled

compounds for research purposes. The following companies are recognized suppliers of

Colchicine-d6:

LGC Standards: A prominent supplier of reference standards, they offer Colchicine-d6 for

pharmaceutical analytical testing.[1]

Cayman Chemical: Provides Colchicine-d6 intended for use as an internal standard in

quantification by GC- or LC-MS.[2][3]

Veeprho: A leading supplier of impurity reference standards, Veeprho offers immediately

available Colchicine-d6.[4]

Clearsynth: A manufacturer and exporter of Colchicine-d6 that provides a Certificate of

Analysis with their product.[5]
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Simson Pharma Limited: A supplier of a range of colchicine-related compounds and

impurities.[6]

These suppliers typically provide the product for research use only and not for human or

veterinary use.[2][7]

Understanding the Certificate of Analysis
A Certificate of Analysis is a critical document that provides detailed information about the

quality and purity of a specific batch of Colchicine-d6. The following table summarizes the key

quantitative data typically found on a CoA.
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Parameter Typical Specification Analytical Method

Chemical Identity

Chemical Name

(S)-N-(1,2,3-Trimethoxy-10-

(methoxy-d3)-9-oxo-5,6,7,9-

tetrahydrobenzo[a]heptalen-7-

yl)acetamide-2,2,2-d3[7]

Conforms to structure

CAS Number 1217651-73-4[1][3][4][5] -

Molecular Formula C22H19D6NO6[1][3][7] -

Molecular Weight 405.5 g/mol [3][7] Mass Spectrometry

Purity

Chromatographic Purity >95% (HPLC)[1] or >90%[7]
High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity
≥99% deuterated forms (d1-

d6)[3]
Mass Spectrometry

Physical Properties

Appearance Off-White to Light Yellow Solid Visual Inspection

Solubility
Chloroform: Slightly Soluble,

Methanol: Slightly Soluble[3]
Solubility Test

Storage and Handling

Long-term Storage
Store at 2-8 °C in a well-closed

container[7]
-

Handling and Transit
25-30 °C in a well-closed

container[7]
-

Experimental Protocols for Quality Control
The following are representative experimental protocols for key analyses performed on

Colchicine-d6 to ensure its quality.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the chromatographic purity of Colchicine-d6.

Instrumentation: A standard HPLC system with a UV detector.

Mobile Phase: A gradient mixture of acetonitrile and water.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Detection: UV at 254 nm.

Procedure:

Prepare a standard solution of Colchicine-d6 in methanol.

Inject the solution into the HPLC system.

Run the gradient program to separate Colchicine-d6 from any impurities.

The purity is calculated by dividing the peak area of Colchicine-d6 by the total peak area

of all components.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Objective: To confirm the molecular weight and determine the isotopic purity of Colchicine-
d6.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Procedure:

Infuse a dilute solution of Colchicine-d6 in a suitable solvent (e.g., methanol with 0.1%

formic acid) into the mass spectrometer.

Acquire the mass spectrum over a relevant m/z range.
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Confirm the presence of the expected molecular ion peak for Colchicine-d6 (m/z ~406.2).

Analyze the isotopic distribution to confirm the incorporation of six deuterium atoms and

calculate the percentage of deuterated forms.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of Colchicine-d6.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl3) or deuterated methanol (CD3OD).

Procedure:

Dissolve a small amount of Colchicine-d6 in the deuterated solvent.

Acquire a 1H-NMR spectrum.

The spectrum should be consistent with the structure of Colchicine-d6, showing the

absence of signals corresponding to the deuterated positions.

Visualizing Workflows and Pathways
To better illustrate the processes involved in ensuring the quality of Colchicine-d6 and its

mechanism of action, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Colchicine-d6: Sourcing and
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562006#colchicine-d6-supplier-and-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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